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Compound of Interest

Compound Name:

5-

(Octadecylthiocarbamoylamino)flu

orescein

Cat. No.: B149448 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-(Octadecylthiocarbamoylamino)fluorescein is a lipophilic derivative of the widely used

fluorescent dye, fluorescein.[1] Its long octadecyl chain enhances its hydrophobicity, making it

an excellent probe for studying cellular membranes, lipid dynamics, and other non-covalent

membrane interactions.[1] This document provides a detailed protocol for the preparation of a

stock solution of 5-(Octadecylthiocarbamoylamino)fluorescein, ensuring optimal

performance and reproducibility in your experiments.

Chemical Properties
A thorough understanding of the chemical properties of 5-
(Octadecylthiocarbamoylamino)fluorescein is crucial for its proper handling and use.
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Property Value Reference

Molecular Formula C39H50N2O5S [2]

Molecular Weight 658.9 g/mol [1][2]

CAS Number 65603-18-1 [1][2]

Appearance Orange powder

Solubility Soluble in DMSO or ethanol [3]

Fluorescence Strong green fluorescence [1]

Storage
Store at -20°C, protected from

light and moisture
[1][4]

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of 5-
(Octadecylthiocarbamoylamino)fluorescein in Dimethyl Sulfoxide (DMSO).

Materials:

5-(Octadecylthiocarbamoylamino)fluorescein powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Vortex mixer

Calibrated micropipettes

Analytical balance

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:
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Equilibrate Reagents: Allow the vial of 5-(Octadecylthiocarbamoylamino)fluorescein
powder and the anhydrous DMSO to equilibrate to room temperature before opening to

prevent condensation of moisture.

Weigh the Compound: Carefully weigh out the desired amount of 5-
(Octadecylthiocarbamoylamino)fluorescein powder using an analytical balance. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 6.59 mg of the powder.

Calculation:

Mass (g) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L * 0.001 L * 658.9 g/mol * 1000 mg/g = 6.59 mg

Dissolve in DMSO: Add the appropriate volume of anhydrous DMSO to the vial containing

the powder. For the example above, add 1 mL of DMSO.

Vortex to Dissolve: Cap the vial tightly and vortex the solution at high speed for 5 minutes, or

until the powder is completely dissolved.[5] Visually inspect the solution to ensure no solid

particles remain.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in

microcentrifuge tubes or amber glass vials to minimize freeze-thaw cycles. Store the aliquots

at -20°C, protected from light.[4] When stored properly, the stock solution should be stable

for several months.

Safety Precautions
Always wear appropriate PPE, including a lab coat, gloves, and safety glasses, when

handling 5-(Octadecylthiocarbamoylamino)fluorescein and DMSO.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

DMSO is a potent solvent that can facilitate the absorption of other chemicals through the

skin. Avoid direct contact.

Consult the Safety Data Sheet (SDS) for detailed safety information.
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Experimental Workflow

Workflow for Preparing 5-(Octadecylthiocarbamoylamino)fluorescein Stock Solution
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Caption: Workflow for the preparation of a 5-(Octadecylthiocarbamoylamino)fluorescein
stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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